B1575480 MART-1(100-116)

MART-1(100-116)

Cat. No. B1575480
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Melanoma antigen recognized by T-cells 1;  MART-1

Scientific Research Applications

  • Immunotherapy in Melanoma MART-1 is recognized as a melanoma-specific antigen and has been studied extensively for its role in melanoma treatment. Research demonstrates that MART-1 specific T cells can be generated from peripheral blood and tumor-infiltrating lymphocytes of melanoma patients through in vitro stimulation with MART-1 epitopes. These T cells exhibit specificity in lysing melanoma cells and releasing cytokines in response to MART-1 positive melanoma cells, highlighting its potential in immunotherapy for melanoma patients (Rivoltini et al., 1995).

  • Role in Melanogenesis MART-1 plays a significant role in melanogenesis. It forms a complex with the melanosomal protein Pmel17 and affects its expression, stability, trafficking, and processing required for melanosome structure and maturation. This relationship suggests that MART-1 is indispensable for melanosome function and thus, crucial in regulating mammalian pigmentation (Hoashi et al., 2005).

  • Diagnostic and Prognostic Applications MART-1 is a valuable diagnostic marker in melanocytic lesions. Its expression in melanoma lesions is correlated with HLA-A2 expression, which is a relevant factor in the immune response. This correlation provides insights into the prognosis of melanoma and aids in selecting patients for MART-1 based immunotherapy (Kageshita et al., 2001).

  • Vaccine Development MART-1 has been a focus in developing melanoma vaccines. Clinical trials using MART-1 immunization with recombinant viruses or MART-1 peptides have shown promise. The development of a MART-1 polynucleotide vaccine has progressed, with successful elicitation of MART-1 specific immune responses in animal models, paving the way for new approaches in melanoma treatment (Lee et al., 2000).

properties

sequence

APPAYEKLSAEQSPPPY

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Melanoma antigen recognized by T-cells 1 (100-116);MART-1(100-116)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.